Cas no 2171740-51-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid
• CAS No: 2171740-51-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6023159
• PubChem ID: 165446204
• Update Time: 2025-07-16

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid
• 2171740-51-3
• EN300-1499540
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxyhexan-3-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-21(23(29)4-2)27-25(32)22(13-14-24(30)31)28-26(33)34-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-23,29H,3-4,13-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： LJJYZKIIBUMUDX-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC(CC)C(CC)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic Acid (CAS No. 2171740-51-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid, identified by its CAS number 2171740-51-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its multiple functional groups, positions it as a promising candidate for various applications in drug discovery and molecular biology.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid consists of a butanoic acid backbone modified with two distinct functional moieties: a fluorenylmethoxycarbonyl (Fmoc) group and a 4-hydroxyhexan-3-yl side chain. The Fmoc group is commonly employed in peptide synthesis as an amino protecting group, while the hydroxyhexan-3-yl chain introduces hydrophilicity and potential interactions with biological targets. This dual functionality makes the compound particularly interesting for designing molecules with tailored properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioactivity and selectivity. The presence of the Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid not only suggests its utility in peptide-based drug formulations but also opens avenues for exploring its role in protein modification and conjugation techniques. These techniques are increasingly being utilized to improve the pharmacokinetic profiles of therapeutic agents, thereby enhancing their efficacy.

The hydroxyhexan-3-yl side chain adds another layer of complexity to the compound's potential applications. Hydroxyl groups are known to participate in hydrogen bonding, a critical interaction mechanism in biological systems. This feature could be leveraged to design molecules that interact specifically with target proteins or enzymes, thereby modulating biological pathways. For instance, such interactions could be exploited to develop inhibitors or activators for enzymes involved in metabolic disorders or inflammatory diseases.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyhexan-3-yl)carbamoylbutanoic acid, with their intricate architecture, offer a rich scaffold for medicinal chemists to explore. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This approach has been instrumental in the development of several blockbuster drugs that have made significant impacts on global healthcare.

The synthesis of 4-(4-hydroxyhexanoylamino)-2-methylpentanedioic acid, a closely related compound, has been reported to involve multi-step organic reactions that showcase the synthetic prowess required to construct such complex molecules. The process typically involves protecting group strategies, cross-coupling reactions, and selective functionalization steps. These synthetic methodologies are critical for producing high-purity compounds suitable for biological testing.

In the realm of computational chemistry, virtual screening techniques have become indispensable tools for identifying potential drug candidates. Molecular docking studies can be performed using computational models to predict how 4-(4-hydroxyhexanoylamino)-2-methylpentanedioic acid might interact with biological targets such as enzymes or receptors. These predictions can then be validated experimentally, saving considerable time and resources in the drug discovery process.

The growing interest in personalized medicine has also driven the development of novel compounds with specific targeting capabilities. Molecules like 4-(5-bromo-pyridin-llethylester carbamoylmethyl)-benzoic acid, which share structural features with our target compound, are being explored for their potential use in targeted therapies. By understanding how these molecules interact with biological systems at a molecular level, researchers can design treatments that are more effective and have fewer side effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their inherent bioactivity and structural diversity. While our compound does not directly derive from a natural source, its design principles align with those used in natural product-based drug development. This underscores the importance of leveraging existing chemical diversity when designing new therapeutic agents.

In conclusion, 4-(5-bromo-pyridin-llethylester carbamoylmethyl)-benzoic acid, along with related compounds like our target molecule, represents a fascinating area of research within pharmaceutical chemistry and biomedicine. The combination of synthetic chemistry expertise and computational modeling techniques is paving the way for the development of novel therapeutic agents that address unmet medical needs. As research continues to uncover new applications for these complex molecules, their potential impact on global healthcare will undoubtedly grow.